![molecular formula C10H8Br2N2O2 B147256 2,3-Bis(bromomethyl)quinoxaline 1,4-dioxide CAS No. 18080-67-6](/img/structure/B147256.png)
2,3-Bis(bromomethyl)quinoxaline 1,4-dioxide
Overview
Description
Conoidin A is a covalent inhibitor of peroxiredoxin 2, an enzyme involved in the regulation of oxidative stress within cells.
Scientific Research Applications
Conoidin A has several scientific research applications, including:
Cancer Research: Conoidin A has shown high toxicity in glioblastoma cells by elevating intracellular reactive oxygen species levels.
Neuroprotection: The compound has antioxidant and neuroprotective effects, making it useful in the study of neurodegenerative diseases.
Parasitology: Conoidin A is a cell-permeable inhibitor of the enzyme peroxiredoxin II in Toxoplasma gondii, a protozoan parasite.
Mechanism of Action
Conoidin A exerts its effects by covalently binding to the peroxidatic cysteine of peroxiredoxin II, thereby inhibiting its peroxidase activity. This inhibition leads to an accumulation of reactive oxygen species within the cell, which can induce cell death in cancer cells. The molecular targets of Conoidin A include peroxiredoxin I and peroxiredoxin II, but not peroxiredoxin III .
Similar Compounds:
Adenanthin: Inhibits peroxiredoxin I activity and slightly decreases glioblastoma cell viability.
Menadione: A reactive oxygen species-inducing agent that potentiates the anticancer activity of Conoidin A.
Celecoxib: Another reactive oxygen species-inducing agent that enhances the effects of Conoidin A.
Uniqueness of Conoidin A: Conoidin A is unique in its high toxicity to glioblastoma cells and its ability to elevate intracellular reactive oxygen species levels significantly. Unlike adenanthin, which only slightly decreases cell viability, Conoidin A shows a much higher efficacy in inducing cell death in cancer cells .
Safety and Hazards
Future Directions
“2,3-Bis(bromomethyl)quinoxaline 1,4-dioxide” presents a promising class for the development of new drugs targeting bacterial infections, oncological diseases, malaria, trypanosomiasis, leishmaniasis, and amoebiasis . The continued identification of novel antitubercular candidates based on their potency and selectivity make them valid new leads for synthesizing additional analogs with improved antitubercular activity both in vitro and in vivo .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Conoidin A involves the covalent binding to the peroxidatic cysteine of peroxiredoxin II. The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature. it is known that the compound is synthesized to ensure high purity and efficacy for research purposes .
Industrial Production Methods: Industrial production methods for Conoidin A are not extensively documented. The compound is primarily produced for research and experimental purposes, and its production involves stringent quality control measures to maintain its effectiveness as a peroxiredoxin inhibitor .
Chemical Reactions Analysis
Types of Reactions: Conoidin A primarily undergoes covalent binding reactions with the peroxidatic cysteine of peroxiredoxin II. This binding is irreversible and inhibits the enzyme’s peroxidase activity .
Common Reagents and Conditions: The reactions involving Conoidin A typically require conditions that facilitate covalent bonding. Common reagents include those that can induce oxidative stress, such as menadione or celecoxib, which have been shown to potentiate the anticancer activity of Conoidin A .
Major Products Formed: The major product formed from the reaction of Conoidin A with peroxiredoxin II is an inhibited enzyme complex, where the peroxidatic cysteine is covalently bound to Conoidin A .
properties
IUPAC Name |
2,3-bis(bromomethyl)-4-oxidoquinoxalin-1-ium 1-oxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Br2N2O2/c11-5-9-10(6-12)14(16)8-4-2-1-3-7(8)13(9)15/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQKNFTLRMZOAMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=C([N+]2=O)CBr)CBr)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Br2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30333530 | |
Record name | 2,3-Bis(bromomethyl)quinoxaline 1,4-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30333530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18080-67-6 | |
Record name | Quinoxaline, 2,3-bis(bromomethyl)-, 1,4-dioxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18080-67-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Bis(bromomethyl)quinoxaline 1,4-dioxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30333530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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